Cas no 121058-85-3 (5'-O-DMT-2'-O-TBDMS-Ac-rC)

• Product Name: 5'-O-DMT-2'-O-TBDMS-Ac-rC
• CAS No: 121058-85-3
• MF: C₃₈H₄₇N₃O₈Si
• MW: 701.880591630936
• CID: 839620
• PubChem ID: 11136250
• Update Time: 2025-07-01

5'-O-DMT-2'-O-TBDMS-Ac-rC Chemical and Physical Properties

Names and Identifiers

• 5-O-DMT-2-O-TBDMS-N-Ac-cytidine
• 5'-O-(4,4'-dimethoxytrityl) 2'-O-[(1,1-dimethylethyl)-dimethylsilyl] N4-acetyl
• 5’-DMT-2’-TBDMS-Ac-rC
• Cytidine, N-acetyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-[(1,1-dimethylethyl)dimethylsilyl]-
• N-[1-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3-[tert-butyl(dimethyl)silyl]oxy-4-hydroxyoxolan-2-yl]-2-oxopyrimidin-4-yl]acetamide
• N4-ACETYL-2'-O-TERT-BUTYLDIMETHYLSILYL-5'-O-DMT-CYTIDINE
• 5'-DMT-2'-TBDMS-Ac-rC
• 5-O-DMT-2-O-TBDMS-N-Ac-cytidin
• 2'-O-TBDMS-5'-O-DMT-N4-Ac cytidin
• 5'-O-DMTr-2'-O-TBDMS-N4-acetylcytidine
• 2'-O-t-Butyldimethylsilyl-5'-O-(4,4'-dimethoxytrityl)-N4-acetyl cytidin
• 2'-O-t-ButyldiMethylsilyl-5'-O-(4,4'-diMethoxytrityl)-N4-acetyl cytidine
• N4-acetyl-2'-O-(t-butyldimethylsilyl)-5'-O-(4,4'-dimethoxytrityl)cytidine
• N-acetyl-5'-O-[bis(4-Methoxyphenyl)phenylMethyl]-2'-O-[(1,1-diMethylethyl)diMethylsilyl]-Cytidine
• 5'-O-DMT-2'-O-TBDMS-Ac-rC
• MS-31165
• 5'-O-(4,4'-Dimethoxytrityl) 2'-O-[(1,1-dimethylethyl)-dimethylsilyl]-N4-acetylcytidine
• N-{1-[(2R,3R,4R,5R)-5-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-3-[(tert-butyldimethylsilyl)oxy]-4-hydroxyoxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}acetamide
• N-(1-((2S,3S,4S,5S)-5-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-(tert-butyldimethylsilyloxy)-4-hydroxy-tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)acetamide
• DB-352173
• HY-138614
• J-700109
• 121058-85-3
• CS-0159312
• AC-32205
• N-Acetyl-5'-O-[bis(4-methoxyphenyl)(phenyl)methyl]-2'-O-[tert-butyl(dimethyl)silyl]cytidine
• 2/'-O-TBDMS-5/'-O-DMT-N4-Ac cytidin
• ZFRWPAYPCFTQHK-HYGOWAQNSA-N
• SCHEMBL1582637
• AKOS015999125
• N-(1-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-((tert-butyldimethylsilyl)oxy)-4-hydroxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)acetamide
• DTXSID10456433
• PD156774

• MDL： MFCD18643160
• Inchi： 1S/C38H47N3O8Si/c1-25(42)39-32-22-23-41(36(44)40-32)35-34(49-50(7,8)37(2,3)4)33(43)31(48-35)24-47-38(26-12-10-9-11-13-26,27-14-18-29(45-5)19-15-27)28-16-20-30(46-6)21-17-28/h9-23,31,33-35,43H,24H2,1-8H3,(H,39,40,42,44)/t31-,33-,34-,35-/m1/s1
• InChI Key： ZFRWPAYPCFTQHK-HYGOWAQNSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1[C@H](N2C(N=C(C=C2)NC(C)=O)=O)O[C@H](COC(C2C=CC=CC=2)(C2C=CC(=CC=2)OC)C2C=CC(=CC=2)OC)[C@H]1O

Computed Properties

• Exact Mass: 701.31324200g/mol
• Monoisotopic Mass: 701.31324200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 50
• Rotatable Bond Count: 14
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.7E-5 g/L) (25 ºC),
• PSA: 133.86000
• LogP: 6.52580

5'-O-DMT-2'-O-TBDMS-Ac-rC Security Information

• Hazard Statement： H302-H315-H319-H335

Additional information on 5'-O-DMT-2'-O-TBDMS-Ac-rC

5'-O-DMT-2'-O-TBDMS-Ac-rC: A Comprehensive Overview

The compound with CAS No. 121058-85-3, commonly referred to as 5'-O-DMT-2'-O-TBDMS-Ac-rC, is a highly specialized nucleoside analog that has garnered significant attention in the fields of nucleic acid chemistry and drug development. This compound is a modified ribonucleoside, where the ribose sugar is substituted with specific protecting groups at the 5' and 2' positions. The DMT (dimethoxytrityl) group at the 5' position and the TBDMS (tert-butyldimethylsilyl) group at the 2' position are widely used in solid-phase synthesis of oligonucleotides due to their stability and compatibility with automated synthesis protocols. Additionally, the acetylation at the 3' hydroxyl group further enhances its utility in various chemical and biological applications.

Recent advancements in nucleic acid chemistry have highlighted the importance of such modified nucleosides in improving the efficiency of oligonucleotide synthesis. The DMT group, a well-known protecting group, plays a critical role in preventing unwanted side reactions during the synthesis process. Similarly, the TBDMS group provides excellent protection for the 2' hydroxyl group, which is particularly important for maintaining the integrity of RNA sequences during synthesis. The combination of these protecting groups makes 5'-O-DMT-2'-O-TBDMS-Ac-rC an indispensable reagent in modern oligonucleotide synthesis.

In addition to its role in chemical synthesis, this compound has found applications in various areas of molecular biology. For instance, it has been utilized in the development of antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs), which are key tools in gene therapy and RNA interference studies. Recent studies have demonstrated that modifications at the 5' and 2' positions can significantly enhance the stability and bioavailability of these therapeutic agents, making them more effective in targeting specific genes associated with diseases such as cancer and viral infections.

The structural features of 5'-O-DMT-2'-O-TBDMS-Ac-rC also make it a valuable substrate for enzymatic studies. Researchers have employed this compound to investigate the catalytic mechanisms of RNA polymerases and other nucleic acid-modifying enzymes. By using modified nucleosides as substrates, scientists can gain insights into enzyme specificity and catalytic efficiency, which are crucial for designing novel enzyme inhibitors or developing improved synthetic pathways.

Moreover, advancements in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled detailed characterization of this compound. These techniques have provided critical information about its molecular structure, stereochemistry, and stability under various conditions. Such data are essential for optimizing its use in chemical synthesis and biological applications.

In conclusion, 5'-O-DMT-2'-O-TBDMS-Ac-rC (CAS No. 121058-85-3) is a versatile compound that has revolutionized nucleic acid chemistry and molecular biology. Its unique combination of protecting groups makes it an invaluable tool for oligonucleotide synthesis, while its structural features enable diverse applications in therapeutic development and enzymatic studies. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in advancing our understanding of nucleic acids and their therapeutic potential.